Cas no 176961-57-2 (4-Bromo-3-methoxybenzamide)

• Product Name: 4-Bromo-3-methoxybenzamide
• CAS No: 176961-57-2
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD09475887
• CID: 112509
• PubChem ID: 22103567
• Update Time: 2025-05-20

4-Bromo-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methoxybenzamide
• Benzamide,4-bromo-3-methoxy-
• Benzamide,4-bromo-3-methoxy
• DTXSID90622457
• YHMZDFBWPAFJOJ-UHFFFAOYSA-N
• 176961-57-2
• 4-Bromo-3-methoxybenzamide 98per cent
• A881491
• SB76885
• BHA96157
• MFCD09475887
• CS-0120639
• EN300-7392277
• SCHEMBL432016
• FT-0722972
• Benzamide, 4-bromo-3-methoxy-
• AKOS015834865
• PS-3469
• 4-Bromo-3-methoxybenzamide98%
• 4-Bromo-3-methoxybenzamide 98%
• DA-09206

• MDL： MFCD09475887
• Inchi： 1S/C8H8BrNO2/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4H,1H3,(H2,10,11)
• InChI Key： YHMZDFBWPAFJOJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(N)=O)=CC=1OC

Computed Properties

• Exact Mass: 228.97400
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 299.6±30.0 °C at 760 mmHg
• Flash Point: 135.0±24.6 °C
• Refractive Index: 1.582
• PSA: 52.32000
• LogP: 2.25690
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Bromo-3-methoxybenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Bromo-3-methoxybenzamide

Professional Introduction to 4-Bromo-3-methoxybenzamide (CAS No. 176961-57-2)

4-Bromo-3-methoxybenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 176961-57-2, this compound represents a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both bromine and methoxy substituents on a benzamide backbone, makes it a versatile building block for medicinal chemists exploring novel therapeutic agents.

The significance of 4-Bromo-3-methoxybenzamide lies in its potential applications across multiple domains of chemical biology. Recent studies have highlighted its role in the development of small-molecule inhibitors targeting various enzymatic pathways. Specifically, researchers have been investigating its derivatives as potential candidates for treating inflammatory diseases, neurodegenerative disorders, and even certain types of cancer. The presence of the bromine atom enhances the compound's reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In the realm of drug discovery, the methoxy group in 4-Bromo-3-methoxybenzamide contributes to its binding affinity and metabolic stability, making it an attractive scaffold for designing orally bioavailable drugs. Current research initiatives are focusing on modulating the pharmacokinetic properties of this compound by introducing additional substituents that optimize solubility and permeability. For instance, modifications at the amide bond have shown promise in enhancing protein-ligand interactions, which is critical for developing high-affinity inhibitors.

The synthetic pathways for obtaining 4-Bromo-3-methoxybenzamide (CAS No. 176961-57-2) have also been refined to improve yield and purity. Advanced techniques such as palladium-catalyzed reactions and flow chemistry have enabled more efficient production processes. These advancements not only reduce costs but also minimize waste, aligning with the growing emphasis on sustainable chemistry practices. The compound's stability under various reaction conditions further underscores its utility as a reliable precursor in multi-step syntheses.

One of the most compelling aspects of 4-Bromo-3-methoxybenzamide is its role in exploring structure-activity relationships (SAR) within drug design. By systematically varying the substituents on its aromatic ring, researchers can elucidate how different functional groups influence biological activity. This approach has led to the identification of novel analogs with enhanced potency and selectivity. For example, recent publications have demonstrated that certain derivatives exhibit significant inhibitory effects on kinases and proteases involved in disease pathways.

The intersection of computational chemistry and experimental validation has been particularly fruitful in studying 4-Bromo-3-methoxybenzamide. Molecular modeling techniques allow researchers to predict binding modes and optimize lead compounds before synthesizing them in the lab. This synergy between theory and practice accelerates the drug discovery pipeline, enabling faster identification of promising candidates for further development. The compound's well-documented spectroscopic properties also facilitate rapid characterization during synthetic optimization.

Ethical considerations in pharmaceutical research must be maintained when working with compounds like 4-Bromo-3-methoxybenzamide. Ensuring rigorous quality control measures and adherence to regulatory guidelines are paramount to guaranteeing both safety and efficacy in downstream applications. Collaborative efforts between academic institutions and industry partners continue to drive innovation while upholding high standards of scientific integrity.

The future prospects for 4-Bromo-3-methoxybenzamide (CAS No. 176961-57-2) remain bright, with ongoing investigations into its potential applications extending beyond traditional pharmaceuticals. Researchers are exploring its utility in materials science, particularly as a precursor for advanced polymers with tailored properties. Additionally, its role as a key intermediate in fine chemical synthesis positions it as a valuable asset for industrial processes requiring high-purity intermediates.

In conclusion, 4-Bromo-3-methoxybenzamide exemplifies the importance of specialized organic compounds in driving advancements across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists, biologists, and materials scientists alike. As research continues to uncover new applications for this compound, its significance is poised to grow further, reinforcing its status as a cornerstone molecule in modern chemical biology.